Cas no 317319-21-4 (Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate)

• Product Name: Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate
• CAS No: 317319-21-4
• MF: C₁₄H₁₁F₄NO₂S
• MW: 333.301256418228
• MDL: MFCD07369386
• CID: 825541
• PubChem ID: 18526216
• Update Time: 2025-05-23

Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazole-5-carboxylate
• Ethyl 2-[3-Fluoro-(trifluoromethyl)phenyl]-4-methyl-thiazole-5-carboxylate
• Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
• HA-0829
• G78788
• LCWBJARQUMMJMT-UHFFFAOYSA-N
• MFCD07369386
• DTXSID80594811
• AKOS005072941
• Ethyl2-(3-fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazole-5-carboxylate
• C14H11F4NO2S
• 317319-21-4
• CS-0327885
• J-018522
• Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate

• MDL： MFCD07369386
• Inchi： 1S/C14H11F4NO2S/c1-3-21-13(20)11-7(2)19-12(22-11)8-4-5-9(10(15)6-8)14(16,17)18/h4-6H,3H2,1-2H3
• InChI Key： LCWBJARQUMMJMT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

• Exact Mass: 333.04500
• Monoisotopic Mass: 333.04466242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 102-104
• Boiling Point: 382.7±52.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 67.43000
• LogP: 4.45310
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate

Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate (CAS No. 317319-21-4): A Comprehensive Overview

Ethyl 2-3-Fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate, identified by its CAS number 317319-21-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro-(trifluoromethyl)phenyl substituent and a methyl-thiazole core, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate involve meticulous chemical methodologies that ensure high purity and yield. The introduction of fluorine and trifluoromethyl groups into the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further pharmacological exploration. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate may contribute to its potential as a lead compound in drug discovery. For instance, the fluoro-(trifluoromethyl)phenyl moiety is known to influence binding affinity and selectivity, which are critical factors in the design of novel therapeutics.

The pharmacological profile of Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate has been investigated in various in vitro and in vivo models. Preliminary studies suggest that this compound may interact with specific biological targets, potentially modulating pathways associated with diseases such as cancer and inflammation. The presence of a carboxylate group at the 5-position of the thiazole ring enhances its solubility and bioavailability, which are essential for effective drug delivery. Additionally, the methyl group at the 4-position may contribute to steric hindrance, influencing receptor binding kinetics.

One of the most compelling aspects of Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate is its structural versatility. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For example, modifications to the aromatic ring or the thiazole core can lead to enhanced potency or selectivity for specific targets. This flexibility makes it a valuable scaffold for structure-based drug design.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecules often leads to improved pharmacokinetic profiles, including increased metabolic stability and extended half-life. In Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate, the fluoro-(trifluoromethyl)phenyl group is strategically positioned to interact with biological targets in a manner that maximizes therapeutic efficacy while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate with greater accuracy. Molecular docking studies have been used to simulate interactions between this compound and potential target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by identifying promising candidates for further validation.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate exemplifies how structural innovation can lead to new therapeutic opportunities. Its unique combination of chemical features makes it a compelling candidate for further investigation in preclinical and clinical settings.

In conclusion, Ethyl 2-3-fluoro-(trifluoromethyl)phenyl-4-methyl-thiazole-5-carboxylate (CAS No. 317319-21-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its synthesis, characterization, and preliminary pharmacological evaluation underscore its importance as a lead compound for drug discovery efforts aimed at addressing various human diseases.